Cas no 18922-71-9 (1-(2,4,6-trinitrophenyl)triazole)

• Product Name: 1-(2,4,6-trinitrophenyl)triazole
• CAS No: 18922-71-9
• MF: C₈H₄N₆O₆
• MW: 280.153960227966
• CID: 1382626
• PubChem ID: 21766414
• Update Time: 2025-04-20

1-(2,4,6-trinitrophenyl)triazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,6-trinitrophenyl)triazole
• 1-Picryl-1H-&lt
• 1,2,3&gt
• triazol
• CTK0A3173
• 1H-1,2,3-Triazole, 1-(2,4,6-trinitrophenyl)-
• 1-picryl-1,2,3-triazole
• 1-Pikryl-1H-1,2,3-triazol
• 1-(2,4,6-trinitro-phenyl)-1H-[1,2,3]triazole
• 1-(2,4,6-trinitrophenyl)-1,2,3-triazole
• 1-Picryl-1H-< 1,2,3> triazol
• DTXSID50617804
• 18922-71-9
• 1-(2,4,6-trinitrophenyl)-1H-1,2,3-triazole

• Inchi： 1S/C8H4N6O6/c15-12(16)5-3-6(13(17)18)8(7(4-5)14(19)20)11-2-1-9-10-11/h1-4H
• InChI Key： HDNRXSJKCZUSGW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1N1C=CN=N1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 280.01932
• Monoisotopic Mass: 280.01923187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 168Ų

Experimental Properties

• PSA: 160.13